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Compound of Interest

Compound Name:
Potassium (16-

~2~H_1_)hexadecanoate

CAS No.: 1219589-15-7

Cat. No.: B3333669

Get Quote

Part 1: Executive Summary & Core Directive
The Challenge of Specificity: Potassium (16-²H₁)hexadecanoate—a potassium salt of palmitic

acid with a single deuterium atom at the terminal methyl position—is a highly specialized

isotopologue. Unlike the fully deuterated methyl variant (16,16,16-d₃) or the per-deuterated

chain (d₃₁), the mono-deuterated (d₁) form is not a standard catalog item from major global

suppliers. It is typically employed in precise mechanistic studies involving kinetic isotope effects

(KIE) of omega-oxidation or chiral methyl group analysis via NMR.

The Solution: This guide provides a validated pathway to secure this reagent through two

primary channels:

Custom Synthesis: Direct contracting for the specific d₁ isotopologue.

Precursor Conversion: Sourcing the free acid (Hexadecanoic acid-16-²H₁) and performing an

in-situ potassium salt formation. This is the preferred scientific method as potassium fatty

acid salts are hygroscopic and prone to hydrolysis during long-term storage.
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Part 2: Commercial Landscape & Sourcing Strategy
Direct Commercial Status
There are currently no off-the-shelf global suppliers stocking "Potassium (16-

²H₁)hexadecanoate" as a pre-packaged salt. Researchers must procure the free acid precursor

and convert it, or contract a custom synthesis.

Precursor Sourcing: Hexadecanoic Acid-(16-²H₁)
The free acid form is the stable, shippable reagent. Below is the sourcing matrix for the d₁

precursor and its closest commercially available alternatives.

Compound Isotopologue Availability
Primary
Suppliers

Application
Note

Hexadecanoic

Acid
16-²H₁ (d₁) Custom / Rare

CDN Isotopes,

CIL, Alsachim

Required for

specific mono-

deuterium KIE or

chiral probing.

Hexadecanoic

Acid
16,16,16-²H₃ (d₃) In Stock

Sigma-Aldrich,

CIL, Cayman

Standard proxy

for terminal

tracking;

chemically

equivalent for

most flux studies.

Hexadecanoic

Acid
U-²H₃₁ (d₃₁) In Stock

Sigma-Aldrich,

IsoLife

Used for total

pool

quantification;

prevents all H-

abstraction.

Recommendation: Unless the loss of exactly one deuterium atom is the specific readout of your

assay (e.g., measuring a specific enzymatic rate limit), the 16,16,16-d₃ variant is the industry-

standard alternative, offering >99% isotopic purity and immediate availability.
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Verified Supplier Contacts (For Custom d₁ or Stock d₃)
Cambridge Isotope Laboratories (CIL): Leading provider of stable isotopes. Capable of

custom synthesis for d₁ analogs.

CDN Isotopes: Specializes in deuterated compounds; often stocks specific regio-isomers not

found in Sigma catalogs.

Sigma-Aldrich (Merck): Primary source for the d₃ and d₃₁ variants (e.g., Product #75736 for

d₃).

Part 3: Technical Protocol – In-Situ Preparation[1]
Since the potassium salt is unstable in storage, you must synthesize it fresh from the free acid

for every experiment. This protocol ensures a sterile, physiologically compatible solution

(typically conjugated to BSA for cell culture).

Protocol: Synthesis of Potassium (16-
²H₁)Hexadecanoate / BSA Complex
Objective: Generate a 5 mM Potassium Palmitate (d₁) stock complexed with BSA (molar ratio

6:1) for metabolic labeling.

Reagents:

Hexadecanoic acid-(16-²H₁) (or d₃ alternative): 12.8 mg (50 µmol).

Potassium Hydroxide (KOH): 0.1 M Standardized Solution.

BSA (Fatty Acid Free): Ultra-pure, low endotoxin.

Saline: 150 mM NaCl, sterile.

Workflow:

Saponification (Salt Formation):
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Dissolve 12.8 mg of the deuterated free acid in 200 µL of ethanol (optional, for initial

solvation) or add directly to the reaction vessel.

Add 500 µL of 0.1 M KOH (equimolar amount: 50 µmol).

Mechanism:

Heat to 70°C with vortexing until the solution is clear. This confirms the formation of

Potassium (16-²H₁)hexadecanoate.

BSA Complexing (The "Carrier" Step):

Prepare a 10% (w/v) BSA solution in 150 mM NaCl at 37°C.

While maintaining the salt solution at 70°C (to prevent precipitation), dropwise add the hot

potassium palmitate solution into the stirring BSA solution.

Critical: The fatty acid salt will precipitate if added to cold BSA. Both solutions must be

warm.

Final Adjustment:

Adjust final volume to 10 mL with warm saline.

Final Concentration: 5 mM Fatty Acid / 0.83 mM BSA.

Filter sterilize (0.22 µm) immediately.

Part 4: Scientific Logic & Visualization[1]
Mechanistic Utility of Terminal Deuteration
The (16-²H₁) label is strategically placed at the

-carbon. This is distinct from

or

oxidation tracking.
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Omega-Oxidation: In the ER, the terminal methyl is converted to a carboxyl group. A

deuterium label here introduces a Kinetic Isotope Effect (KIE), significantly slowing this

specific pathway (C-D bond is stronger than C-H).

Comparison:

d₁: Creates a chiral center if the other H's are distinct isotopes (unlikely here) or allows

precise monitoring of single-atom abstraction.

d₃: Blocks the pathway more effectively but is chemically "heavier" in mass spec (+3 Da

shift).

Workflow Visualization
The following diagram illustrates the procurement and preparation logic, ensuring the

researcher chooses the correct pathway (Custom vs. Stock) and prepares the salt correctly.
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Requirement:
Potassium (16-²H₁)Hexadecanoate

Check Commercial
Catalog Availability

Is d1 (Mono) Strictly Required?

Not in Stock

Route A: Custom Synthesis
(CDN Isotopes / CIL)

Yes (Specific Mechanism)

Route B: Stock Alternative
(Sigma / Cayman)

No (General Tracing)

Precursor:
Hexadecanoic Acid-16-d1

Saponification Reaction
(Acid + KOH -> K-Salt)

Precursor:
Hexadecanoic Acid-16,16,16-d3

BSA Complexing
(Stabilization for Cell Culture)

Application:
Metabolic Flux / KIE Study

Click to download full resolution via product page

Caption: Decision matrix for sourcing and preparing deuterated potassium palmitate. Route B is

recommended for general flux analysis due to higher availability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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